Cas no 1340460-10-7 (4-chloro-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine
• CAS No: 1340460-10-7
• MF: C₁₀H₁₇ClN₄
• MW: 228.721780538559
• CID: 6209120
• PubChem ID: 64041864
• Update Time: 2025-06-09

4-chloro-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine
• 4-chloro-1-[3-(pyrrolidin-1-yl)propyl]-1H-pyrazol-3-amine
• 1340460-10-7
• CS-0285010
• AKOS013358488
• EN300-1108801
• 4-Chloro-1-(3-(pyrrolidin-1-yl)propyl)-1h-pyrazol-3-amine

• Inchi： 1S/C10H17ClN4/c11-9-8-15(13-10(9)12)7-3-6-14-4-1-2-5-14/h8H,1-7H2,(H2,12,13)
• InChI Key： JLOXRNHDLATPTG-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CCCN1CCCC1

Computed Properties

• Exact Mass: 228.1141743g/mol
• Monoisotopic Mass: 228.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine

Comprehensive Overview of 4-chloro-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine (CAS No. 1340460-10-7)

The compound 4-chloro-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine (CAS No. 1340460-10-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole core substituted with a pyrrolidine moiety, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting signaling pathways for therapeutic interventions.

In recent years, the demand for heterocyclic compounds like 4-chloro-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine has surged due to their versatility in medicinal chemistry. This compound’s chloro and amine functional groups provide reactive sites for further derivatization, enabling the synthesis of novel analogs. Such properties are highly sought after in the development of small-molecule drugs, a hot topic in the pharmaceutical industry as companies strive to address unmet medical needs.

The synthesis of CAS No. 1340460-10-7 typically involves multi-step organic reactions, including N-alkylation and nucleophilic substitution. These methods are well-documented in peer-reviewed journals, reflecting the compound’s relevance in academic and industrial settings. Researchers often explore its structure-activity relationship (SAR) to optimize bioactivity, a common focus in drug design projects. The compound’s logP and solubility profiles are also critical parameters evaluated during preclinical studies.

From an SEO perspective, users frequently search for terms like "pyrazole derivatives in drug discovery", "pyrrolidine-containing compounds", and "CAS 1340460-10-7 applications". These queries highlight the growing interest in scaffold-based drug design and fragment-based screening, where 4-chloro-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine could play a pivotal role. Additionally, discussions on AI-assisted molecular modeling often reference such compounds as test cases for predictive algorithms.

Quality control of 4-chloro-1-3-(pyrrolidin-1-yl)propyl-1H-pyrazol-3-amine is another area of interest. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, which are paramount for reproducible research. Suppliers and contract research organizations (CROs) emphasize these aspects to meet the stringent requirements of regulatory agencies.

In conclusion, CAS No. 1340460-10-7 represents a promising candidate for further investigation in life sciences. Its structural features and synthetic accessibility align with contemporary research priorities, such as targeted therapy and personalized medicine. As the scientific community continues to explore its potential, this compound is likely to remain a subject of active study and innovation.